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Compound of Interest

Compound Name: Acid Blue 129

Cat. No.: B1665439 Get Quote

This technical guide provides a comprehensive overview of Acid Blue 129, a synthetic

anthraquinone dye. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, synonyms, and

applications, with a focus on data presentation and experimental context.

Core Data Summary
Acid Blue 129 is a widely utilized dye with the Chemical Abstracts Service (CAS) registry

number 6397-02-0.[1][2][3][4][5] It is recognized by a variety of synonyms across different

industries and suppliers.

Synonyms
A comprehensive list of synonyms for Acid Blue 129 is provided below, facilitating its

identification in diverse literature and commercial sources.
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Synonym

Atanyl Blue PRL[1][3]

1-Amino-9,10-dihydro-9,10-dioxo-4-[(2,4,6-trimethylphenyl)amino]-2-anthracenesulfonic acid

monosodium salt[2]

2-Anthracenesulfonic acid, 1-amino-9,10-dihydro-9,10-dioxo-4-(2,4,6-trimethylanilino)-, monosodium

salt[2]

Blue P-R[4]

Acid Blue P-R[4]

Kayanol Blue NR[2][4]

C.I. Acid Blue 129[4][5]

Acid Fast Blue BS[4]

Nylanthrene Blue RNL[4]

Suminol Fast Blue PR[4]

Concorde Acid Blue ARL[4]

Erionyl Blue BFF[2]

Erionyl Blue E-BFF[2]

Eriosin Fast Blue BFF[2]

Fabracid Blue S-E[2]

Fast Acid Light Blue BRL[2]

Kenamide Blue G 3R[2]

Chemical and Physical Properties
The fundamental chemical and physical properties of Acid Blue 129 are summarized in the

following table, providing essential data for experimental design and application.
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Property Value Citations

CAS Number 6397-02-0 [1][2][3][4][5]

Molecular Formula C₂₃H₂₁N₂NaO₅S [1][3]

Molecular Weight 460.48 g/mol [1][3]

Appearance
Dark blue or dark purple

powder
[1]

Melting Point >300 °C [1][4]

Solubility in Water Poor; 10 g/L at 90°C [4]

λmax 629 nm [4]

Colour Index 62058 [4][5]

Experimental Protocols and Applications
Acid Blue 129 finds application in various scientific and industrial domains, including textile

dyeing, biological staining, and analytical chemistry.[1] Its utility in research, particularly in

histology and studies of nonlinear optical properties, is of significant interest.

Histological Staining
Acid Blue 129 is employed as a background stain in histochemistry.[3] This application

leverages its ability to bind to tissue components, providing contrast for the visualization of

specific cellular structures.

Exemplary Protocol for Background Staining:

Deparaffinization and Rehydration: Immerse tissue sections in xylene to remove paraffin,

followed by a graded series of ethanol solutions (100%, 95%, 70%) to rehydrate the tissue.

Finally, rinse with distilled water.

Primary Staining: Apply the primary stain of interest (e.g., Hematoxylin) to visualize cell

nuclei, following the manufacturer's recommended protocol.

Counterstaining with Acid Blue 129:
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Prepare a 0.1% to 1% (w/v) stock solution of Acid Blue 129 in distilled water. The optimal

concentration may require titration.

Immerse the slides in the Acid Blue 129 solution for 1-5 minutes.

Briefly rinse with distilled water to remove excess stain.

Dehydration and Mounting: Dehydrate the tissue sections through a graded series of ethanol

solutions, clear with xylene, and mount with a permanent mounting medium.

Analysis of Nonlinear Optical Properties
Recent research has investigated the nonlinear absorption features of Acid Blue 129 in

various polar solvents.[6] The Z-scan technique is a common method for these measurements.

Methodology for Z-scan Measurement:

Sample Preparation: Prepare solutions of Acid Blue 129 in different polar solvents (e.g.,

ethanol, methanol, DMSO) at a specific concentration.

Experimental Setup:

Utilize a high-intensity laser beam (e.g., at 650 nm) as the excitation source.[6]

Focus the laser beam through the sample cuvette.

Move the sample along the beam axis (the z-axis) through the focal point.

Measure the transmitted light intensity through an open aperture detector to determine the

nonlinear absorption.

Data Analysis:

Plot the normalized transmittance as a function of the sample position (z).

The resulting curve can reveal saturable absorption (an increase in transmittance near the

focus) or reverse saturable absorption (a decrease in transmittance).[6]
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From these measurements, the nonlinear absorption coefficient (β) and the imaginary part

of the third-order nonlinear susceptibility can be calculated.[6]

Synthesis Pathway
The manufacturing of Acid Blue 129 involves the condensation of 1-Amino-4-bromo-9,10-

dioxo-9,10-dihydroanthracene-2-sulfonic acid with 2,4,6-Trimethylbenzenamine.[4][5]

Reactants

Process Product
1-Amino-4-bromo-9,10-dioxo-

9,10-dihydroanthracene-2-sulfonic acid

Condensation

+

2,4,6-Trimethylbenzenamine

Acid Blue 129

Click to download full resolution via product page

Caption: Synthesis pathway of Acid Blue 129.

Experimental Workflow Example: Decolorization
Study
The enzymatic degradation of Acid Blue 129 is a subject of environmental research. A typical

workflow for such a study is outlined below.
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Caption: Workflow for enzymatic decolorization of Acid Blue 129.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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